![molecular formula C21H19N5O2 B2993593 (2-imino-1,10-dimethyl-5-oxo(1,6-dihydropyridino[2,3-d]pyridino[1,2-a]pyrimidi n-3-yl))-N-benzylcarboxamide CAS No. 615273-59-1](/img/structure/B2993593.png)
(2-imino-1,10-dimethyl-5-oxo(1,6-dihydropyridino[2,3-d]pyridino[1,2-a]pyrimidi n-3-yl))-N-benzylcarboxamide
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Overview
Description
The compound “(2-imino-1,10-dimethyl-5-oxo(1,6-dihydropyridino[2,3-d]pyridino[1,2-a]pyrimidi n-3-yl))-N-benzylcarboxamide” is a unique chemical with a complex structure. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The exact description and analytical data for this product are not collected by Sigma-Aldrich, and the buyer assumes responsibility to confirm product identity and/or purity .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The reaction of similar compounds with benzaldehyde and other reagents has led to the synthesis of new dihydrofuran derivatives with fused pyrimidine rings, showcasing the potential of such chemicals in generating novel organic structures with potential pharmacological properties (Karapetyan & Tokmajyan, 2020).
Antimicrobial and Anticancer Properties
Some derivatives have been investigated for their antimicrobial and anticancer activities, demonstrating the importance of these compounds in the development of new therapeutic agents. For example, novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the compound's relevance in medicinal chemistry research (Rahmouni et al., 2016).
Molecular and Electronic Structure Studies
Research has also focused on understanding the molecular and electronic structures of derivatives of this compound, which is critical for predicting reactivity and interaction with biological targets. Studies on molecular, electronic structure, and conformational flexibility of related dihydropyrimidine and pyrimidine derivatives provide insights into their chemical behavior and potential applications in drug design (Shishkin & Antonov, 1996).
Novel Synthetic Routes
Innovative synthetic routes to complex molecules based on the core structure of this compound have been explored. These routes enable the synthesis of diverse heterocyclic systems with potential biological activities, thereby expanding the toolkit for synthetic organic chemistry (Wanare, 2022).
Safety and Hazards
properties
IUPAC Name |
N-benzyl-6-imino-7,11-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O2/c1-13-7-6-10-26-18(13)24-19-16(21(26)28)11-15(17(22)25(19)2)20(27)23-12-14-8-4-3-5-9-14/h3-11,22H,12H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQGGLPMEVHJXIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3C)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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